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Compound of Interest

Compound Name: vu0542270

Cat. No.: B2446619

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides essential, immediate safety and logistical
information for the proper disposal of VU0542270, a selective inhibitor of the vascular
Kir6.1/SUR2B KATP channel.

VU0542270 is utilized in cardiovascular research and, like all laboratory chemicals, requires a
structured disposal plan to mitigate risks.[1][2] While specific institutional protocols may vary,
the following guidelines are based on standard best practices for chemical waste management.

Key Properties of VU0542270

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. Below is a summary of the key physicochemical characteristics of VU0542270.
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Property Value

Molecular Formula C14H13N30S3

Molecular Weight 335.46 g/mol [3]

Appearance Solid[3]

Solubility 10 mM in DMSOJ3]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[3]
Storage (In Solvent) -80°C for 6 months; -20°C for 6 months[1][3]
CAS Number 1396814-79-1[4]

Immediate Safety and Handling Precautions

Before proceeding with disposal, it is crucial to adhere to fundamental safety protocols when
handling VU0542270:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a laboratory coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

e Avoid Ignition Sources: Keep YU0542270 away from heat, sparks, open flames, and other
potential ignition sources. Employ non-sparking tools when handling the solid form.

o Storage: Store the compound in a tightly sealed, correctly labeled container in a cool, dry,
and well-ventilated location, segregated from incompatible materials.[3]

Operational Disposal Plan: A Step-by-Step Protocol

The disposal of VU0542270 must be conducted in accordance with institutional and regulatory
guidelines. It is imperative to manage this compound as chemical waste and not dispose of it
via standard drains or regular trash.[5][6] The following step-by-step protocol outlines the
general procedure for its proper disposal.
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Step 1: Waste Identification and Classification
e Treat VU0542270 as a chemical waste product.

o Consult your institution's Environmental Health and Safety (EHS) office for specific
classification requirements. Based on its nature as a complex organic molecule, it will likely
be categorized for incineration.

Step 2: Waste Segregation and Collection

e Solid Waste: Collect any solid VU0542270, along with contaminated items such as weighing
paper, pipette tips, and gloves, in a designated, leak-proof, and clearly labeled hazardous
waste container.

e Liquid Waste: Solutions containing VU0542270 should be collected in a separate,
compatible, and properly labeled hazardous waste container. Do not mix with other,
incompatible waste streams.

Step 3: Containerization and Labeling

e Use only approved hazardous waste containers provided by your institution's EHS
department.

e Ensure the container is in good condition and compatible with the chemical.

o Label the container clearly with the words "Hazardous Waste," the full chemical name
"VU0542270," and the approximate quantity. Follow all institutional and local regulations for
hazardous waste labeling.

Step 4: Storage Pending Disposal

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory.

e This area should be secure, well-ventilated, and away from general laboratory traffic.

Step 5: Arranging for Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b2446619?utm_src=pdf-body
https://www.benchchem.com/product/b2446619?utm_src=pdf-body
https://www.benchchem.com/product/b2446619?utm_src=pdf-body
https://www.benchchem.com/product/b2446619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2446619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.
» Provide them with all necessary information about the waste, as detailed on the label.

» Do not attempt to transport or dispose of the chemical waste yourself.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of VU0542270.

VU0542270 Disposal Workflow

Step 1: Identify Waste
(Solid VU0542270 & Contaminated Materials)

i

Step 2: Segregate Waste
(Solid vs. Liquid Solutions)

i

Step 3: Containerize & Label
(Use Approved Hazardous Waste Containers)

i

Step 4: Store Securely
(Designated Satellite Accumulation Area)

i

Step 5: Schedule EHS Pickup
(Contact Environmental Health & Safety)

Proper Disposal by EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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